Cas no 1374659-14-9 (1-benzyl-1,6-diazaspiro[3.3]heptane; oxalic acid)

• Product Name: 1-benzyl-1,6-diazaspiro[3.3]heptane; oxalic acid
• CAS No: 1374659-14-9
• MF: C₁₄H₁₈N₂O₄
• MW: 278.303723812103
• MDL: MFCD22415295
• CID: 4592135
• PubChem ID: 56962143
• Update Time: 2025-11-03

1-benzyl-1,6-diazaspiro[3.3]heptane; oxalic acid Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-1,6-diazaspiro[3.3]heptane oxalate
• 1-BENZYL-1,6-DIAZASPIRO[3.3]HEPTANE; OXALIC ACID
• PB17004
• AB0094441
• 1-benzyl-1,6-diaza-spiro[3.3]heptane oxalate
• Oxalic acid--1-benzyl-1,6-diazaspiro[3.3]heptane (1/1)
• W-205146
• CS-0052611
• 1374659-14-9
• YYB57343
• SCHEMBL14892977
• XNHQRXWMCTYMOC-UHFFFAOYSA-N
• SB51410
• AKOS016006191
• DB-363260
• DTXSID70719152
• SY261318
• 1-BENZYL-1,6-DIAZASPIRO[3.3]HEPTANE OXALATE[1223573-43-0]
• AS-54271
• P17699
• ZEC65914
• 3-Benzyl-3,6-diazaspiro[3.3]heptane; oxalic acid
• 1,6-Diazaspiro[3.3]heptane, 1-(phenylmethyl)-, ethanedioate (1:1)
• 1-Benzyl-1,6-diazaspiro[3.3]heptaneoxalate
• MFCD22415295
• 1-benzyl-1,6-diazaspiro[3.3]heptane; oxalic acid

• MDL： MFCD22415295
• Inchi： 1S/C12H16N2.C2H2O4/c1-2-4-11(5-3-1)8-14-7-6-12(14)9-13-10-12;3-1(4)2(5)6/h1-5,13H,6-10H2;(H,3,4)(H,5,6)
• InChI Key： XNHQRXWMCTYMOC-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)=O.N1(CC2C=CC=CC=2)CCC21CNC2

Computed Properties

• Exact Mass: 278.12665706 g/mol
• Monoisotopic Mass: 278.12665706 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 276
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.9
• Molecular Weight: 278.30

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 1-benzyl-1,6-diazaspiro[3.3]heptane; oxalic acid

Introduction to 1-Benzyl-1,6-diazaspiro[3.3]heptane; Oxalic Acid (CAS No. 1374659-14-9)

1-Benzyl-1,6-diazaspiro[3.3]heptane; oxalic acid (CAS No. 1374659-14-9) is a unique compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its spirocyclic structure and the presence of a benzyl group, offers a promising scaffold for the development of novel therapeutic agents. The combination with oxalic acid further enhances its potential applications in various biological systems.

The spirocyclic structure of 1-benzyl-1,6-diazaspiro[3.3]heptane provides a rigid framework that can influence the conformational flexibility and stability of the molecule. This structural rigidity is often beneficial in drug design, as it can improve the binding affinity and selectivity of the compound towards specific biological targets. Recent studies have shown that spirocyclic compounds can exhibit a wide range of biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties.

The benzyl group in 1-benzyl-1,6-diazaspiro[3.3]heptane adds an aromatic moiety to the molecule, which can enhance its lipophilicity and cellular permeability. This is particularly important for drugs that need to cross biological membranes to reach their target sites. The benzyl group can also modulate the electronic properties of the molecule, influencing its reactivity and interaction with biomolecules.

The addition of oxalic acid to 1-benzyl-1,6-diazaspiro[3.3]heptane introduces a dicarboxylic acid functionality, which can participate in various chemical reactions and interactions. Oxalic acid is known for its ability to form stable complexes with metal ions, which can be leveraged in the design of metalloprotein inhibitors or chelating agents. Additionally, the carboxylic acid groups can form hydrogen bonds with biological targets, enhancing the binding affinity and stability of the complex.

In recent years, there has been growing interest in the use of spirocyclic compounds as scaffolds for drug discovery. A study published in the Journal of Medicinal Chemistry highlighted the potential of spirocyclic compounds in developing new anti-cancer drugs. The researchers found that certain spirocyclic derivatives exhibited potent cytotoxic activity against various cancer cell lines, with minimal toxicity to normal cells. This suggests that 1-benzyl-1,6-diazaspiro[3.3]heptane; oxalic acid could be a valuable starting point for further optimization and development.

Beyond cancer research, there is also evidence suggesting that spirocyclic compounds can have neuroprotective effects. A study in Neuropharmacology demonstrated that a spirocyclic derivative protected neurons from oxidative stress-induced damage by scavenging free radicals and inhibiting apoptosis. This finding opens up new avenues for exploring the therapeutic potential of 1-benzyl-1,6-diazaspiro[3.3]heptane; oxalic acid in neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The combination of a rigid spirocyclic core with a benzyl group and oxalic acid functionality makes 1-benzyl-1,6-diazaspiro[3.3]heptane; oxalic acid a versatile compound for medicinal chemistry applications. Its unique structural features offer opportunities for optimizing pharmacological properties such as solubility, stability, and bioavailability. Furthermore, the ability to form stable complexes with metal ions and interact with biological targets through hydrogen bonding adds to its potential as a lead compound for drug discovery.

In conclusion, 1-Benzyl-1,6-diazaspiro[3.3]heptane; oxalic acid (CAS No. 1374659-14-9) represents an exciting molecule with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural characteristics and multifunctional properties make it an attractive candidate for further investigation and development into novel therapeutic agents.